Cas no 83409-16-9 (3-{2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl}-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one)

3-{2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl}-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one structure
83409-16-9 structure
Product name:3-{2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl}-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
CAS No:83409-16-9
MF:C30H32N4O5
MW:528.59888
CID:1815334
PubChem ID:3068412

3-{2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl}-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-{2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl}-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
    • 3-[2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl]-2-(3,4,5-trimethoxyphenyl)quinazolin-4-one
    • BRN 4618610
    • Piperazine, 1-(4-methylphenyl)-4-((4-oxo-2-(3,4,5-trimethoxyphenyl)-3(4H)-quinazolinyl)acetyl)-
    • 83409-16-9
    • DTXSID40232343
    • Inchi: InChI=1S/C30H32N4O5/c1-20-9-11-22(12-10-20)32-13-15-33(16-14-32)27(35)19-34-29(31-24-8-6-5-7-23(24)30(34)36)21-17-25(37-2)28(39-4)26(18-21)38-3/h5-12,17-18H,13-16,19H2,1-4H3
    • InChI Key: MEVUIBAKPBKDOF-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)N2CCN(CC2)C(=O)CN3C(=NC4=CC=CC=C4C3=O)C5=CC(=C(C(=C5)OC)OC)OC

Computed Properties

  • Exact Mass: 528.23727013g/mol
  • Monoisotopic Mass: 528.23727013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 7
  • Complexity: 869
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 83.9Ų

3-{2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl}-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one Related Literature

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